2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-amino-3-(ethylamino)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H25N7O3/c1-4-25-22-19(23-27-21(29-33-23)15-10-6-5-9-14(15)2)20(24)30(28-22)13-18(31)26-16-11-7-8-12-17(16)32-3/h5-12H,4,13,24H2,1-3H3,(H,25,28)(H,26,31)
• InChI Key: DSINRRMIYLWHJD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NN(C(=C1C2=NC(=NO2)C3=CC=CC=C3C)N)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C23H25N7O3
• Molecular Weight: 447.5 g/mol

Description

2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N7O3 and its molecular weight is 447.499. The purity is usually 95%.
BenchChem offers high-quality 2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Potential of Related Compounds

Compounds with structural similarities have been investigated for their pharmacological properties, including antipsychotic, antitumor, anti-inflammatory, and antimicrobial activities. For instance, derivatives of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols have been studied for their antipsychotic-like profiles without interacting with dopamine receptors, indicating a novel mechanism of action for antipsychotic agents (Wise et al., 1987). Similarly, heterocyclic 1,3,4-oxadiazole and pyrazoles have shown a range of pharmacological effects including tumor inhibition and anti-inflammatory actions, highlighting their therapeutic potential (Faheem, 2018).

Antioxidant and Antimicrobial Activities

Studies on pyrazole-acetamide derivatives and their coordination complexes have revealed significant antioxidant activity, suggesting their utility in combating oxidative stress-related diseases (Chkirate et al., 2019). The antimicrobial properties of new thiazole and pyrazole derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety further illustrate the broad biological activities of these compounds, offering potential for the development of new antimicrobial agents (Gouda et al., 2010).

Corrosion Inhibition

Beyond biomedical applications, pyran and pyrazole derivatives have been evaluated as corrosion inhibitors for metals, indicating their industrial significance in protecting materials from corrosion, which can be crucial for maintaining the integrity of structures in harsh chemical environments (Saranya et al., 2020).